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Introduction

ALT-007 is a potent, selective, and orally bioavailable inhibitor of serine palmitoyltransferase
(SPT), the rate-limiting enzyme in the de novo synthesis of ceramides.[1][2] By inhibiting SPT,
ALT-007 effectively reduces the levels of ceramides, particularly harmful very-long-chain
ceramides, which have been linked to cellular dysfunction and age-related diseases.[3]
Mechanistic studies have revealed that ALT-007 enhances protein homeostasis and mitigates
the formation of toxic protein aggregates, offering a promising therapeutic strategy for a range
of conditions, including age-related sarcopenia and neurodegenerative diseases.[1][3][4]

These application notes provide detailed protocols for assessing the efficacy of ALT-007 in
reducing protein aggregation in various experimental models.

Mechanism of Action of ALT-007

ALT-007 targets and inhibits serine palmitoyltransferase (SPT), a crucial enzyme in the
ceramide biosynthesis pathway. This inhibition leads to a reduction in the cellular pool of
ceramides. The accumulation of certain ceramide species has been associated with disruptions
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in protein homeostasis (proteostasis), leading to protein misfolding and aggregation. By
lowering ceramide levels, ALT-007 is believed to restore proteostasis, thereby preventing or
reducing the aggregation of disease-associated proteins.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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